Gold, isotope of mass 200

Specification

• CAS No.: 20091-45-6
• Molecular Formula: Au
• Molecular Weight: 199.9708 g/mol
• IUPAC Name: gold-200
• Standard InChI: InChI=1S/Au/i1+3
• Standard InChI Key: PCHJSUWPFVWCPO-AKLPVKDBSA-N
• Isomeric SMILES: [200Au]
• Canonical SMILES: [Au]

Introduction

Fundamental Properties of Gold-200

Gold-200 is an unstable isotope with 79 protons and 121 neutrons. It belongs to the neutron-rich region of gold isotopes and decays primarily via β⁻ emission. Its nuclear properties are summarized below:

Nuclear Characteristics

• Atomic mass: 200 atomic mass units (u).

• Half-life: 48.4 ± 0.3 minutes for the ground state (²⁰⁰Au) and 18.7 hours for its metastable isomer (²⁰⁰mAu).

• Decay modes:

  • ²⁰⁰Au: β⁻ decay (100%) to stable mercury-200 (²⁰⁰Hg).

  • ²⁰⁰mAu: Isomeric transition (16%) to ²⁰⁰Au and β⁻ decay (84%) to ²⁰⁰Hg.

The isomer ²⁰⁰mAu exhibits a unique decay pathway due to its higher energy state, making it a subject of interest in nuclear structure studies.

Production Methods

Gold-200 is synthesized through photonuclear reactions or neutron irradiation. Key methodologies include:

Photonuclear Reactions on Mercury

Irradiating natural mercury (Hg) with high-energy photons produces ²⁰⁰Au via the reaction:

$$^{nat}\text{Hg}(\gamma, xn)^{200}\text{Au}$$

A study using 7.2 g of Hg irradiated for 11 minutes reported a yield of 60 times higher for ²⁰⁰Au compared to ¹⁹⁸Au, highlighting its predominance in certain energy ranges.

Neutron Activation

While less common, neutron capture on ¹⁹⁹Au can produce ²⁰⁰Au:

$$^{199}\text{Au}(n, \gamma)^{200}\text{Au}$$

This method is limited by the short half-life of ¹⁹⁹Au (3.14 days) and competition from other decay pathways.

Decay Characteristics and Energy Profiles

Beta Decay

The β⁻ decay of ²⁰⁰Au releases electrons with a maximum energy of 2.6 MeV, as measured in controlled experiments. The decay scheme is linear, with no observed gamma emissions accompanying the ground-state transition.

Isomeric Transition

The metastable isomer ²⁰⁰mAu decays via:

• Isomeric transition (16%): Emission of a 1.6 MeV gamma photon.

• β⁻ decay (84%): Similar to the ground state, producing ²⁰⁰Hg.

Research Findings and Experimental Data

Yield Comparisons

Studies comparing photonuclear and neutron activation methods demonstrate that ²⁰⁰Au production is most efficient in Hg targets irradiated at energies above 20 MeV (Table 1).

Table 1: Yields of Gold Isotopes from Mercury Irradiation

Isotope	Yield (kBq/μA·h)	Half-life
²⁰⁰Au	4800	48.4 min
¹⁹⁸Au	80	2.69 days
¹⁹⁹Au	80	3.14 days

Applications and Challenges

Nuclear Physics

The isomer ²⁰⁰mAu serves as a probe for studying:

• Shape coexistence: Competing nuclear configurations in heavy isotopes.

• Isomeric transition mechanics: Energy redistribution in metastable states.

Challenges in Utilization

• Purification: Co-production with ¹⁹⁶Au (half-life: 6.17 days) complicates isolation.

• Logistics: The 48-minute half-life necessitates on-site production and rapid processing.